Cas no 1203952-88-8 (methyl 3-(trifluoromethyl)isonicotinate)

methyl 3-(trifluoromethyl)isonicotinate structure

1203952-88-8 structure

Product Name:methyl 3-(trifluoromethyl)isonicotinate

CAS No:1203952-88-8

MF:C₈H₆F₃NO₂

MW:205.133952617645

MDL:MFCD14698095

CID:1074311

PubChem ID:46311187

Update Time:2025-04-20

methyl 3-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(trifluoromethyl)pyridine-4-carboxylate
- AG-L-58143
- CTK6J0916
- GE-0233
- methyl 3-(trifluoromethyl)isonicotinate
- methyltrifluoromethylpyridinecarboxylate
- SureCN1417630
- methyl3-(trifluoromethyl)isonicotinate
- methyl 3-(trifluoromethyl)-4-pyridinecarboxylate
- DTXSID50673228
- 1203952-88-8
- AKOS005765978
- MFCD14698095
- SCHEMBL1417630
- DB-084650
- J-522104
- CS-0453933
- SB13752
- MDL： MFCD14698095
- Inchi： 1S/C8H6F3NO2/c1-14-7(13)5-2-3-12-4-6(5)8(9,10)11/h2-4H,1H3
- InChI Key： GTTUAWQPZYOVBF-UHFFFAOYSA-N
- SMILES： FC(C1C=NC=CC=1C(=O)OC)(F)F

Computed Properties

Exact Mass: 205.03508
Monoisotopic Mass: 205.035
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 39.2A^2
XLogP3: 1.6

Experimental Properties

PSA: 39.19

methyl 3-(trifluoromethyl)isonicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M047970-250mg	Methyl 3-(trifluoromethyl)pyridine-4-carboxylate	1203952-88-8		250mg	$ 380.00	2022-06-04
TRC	M047970-500mg	Methyl 3-(trifluoromethyl)pyridine-4-carboxylate	1203952-88-8		500mg	$ 630.00	2022-06-04
Apollo Scientific	PC200197-500mg	Methyl 3-(trifluoromethyl)isonicotinate	1203952-88-8		500mg	£220.00	2024-05-22
Apollo Scientific	PC200197-1g	Methyl 3-(trifluoromethyl)isonicotinate	1203952-88-8		1g	£298.00	2024-05-22
abcr	AB338439-500 mg	Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, 95%; .	1203952-88-8	95%	500mg	€315.00	2023-06-21
abcr	AB338439-1 g	Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, 95%; .	1203952-88-8	95%	1g	€478.80	2023-06-21
Matrix Scientific	056440-500mg	Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, >95%	1203952-88-8	>95%	500mg	$295.00	2021-06-27
Matrix Scientific	056440-1g	Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, >95%	1203952-88-8	>95%	1g	$401.00	2021-06-27
Matrix Scientific	056440-5g	Methyl 3-(trifluoromethyl)pyridine-4-carboxylate, >95%	1203952-88-8	>95%	5g	$1,212.00	2021-06-27
Key Organics Ltd	GE-0233-1MG	methyl 3-(trifluoromethyl)pyridine-4-carboxylate	1203952-88-8	>95%	1mg	£37.00	2025-02-08

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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

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4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

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